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Compound of Interest

Compound Name: Lauroyl lactylate

Cat. No.: B12729394 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Lauroyl Lactylate, including personal protective equipment (PPE), operational

protocols, and disposal plans.

Essential Safety Information
Lauroyl Lactylate is generally considered to be of low hazard. However, adherence to proper

safety protocols is crucial to minimize any potential risks. The following table summarizes key

quantitative safety data for Lauroyl Lactylate.

Property Value

Physical State Waxy Solid

Melting Point 55-59°C[1]

Boiling Point 460.3°C @ 760 mm Hg (estimated)[2]

Flash Point >200°F (COC) / 152.9°C (estimated)[2][3]

pH 6.9 (2% aqueous solution) / 4-6[4]

Solubility Dispersible up to 10% in water[1]

Occupational Exposure Limits Not established[5][6][7]

Oral LD50 (Rat) 4.88 g/kg to 6.81 g/kg[8]
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Personal Protective Equipment (PPE)
When handling Lauroyl Lactylate, the following personal protective equipment is

recommended to ensure personal safety:

Eye Protection: Safety glasses with side shields or goggles are essential to protect against

dust particles and potential splashes.[3][9]

Hand Protection: Chemical-resistant gloves, such as nitrile or rubber, should be worn to

prevent skin contact.[9][10]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required. However, if dust is generated, a NIOSH-approved

respirator or a dust mask should be used.[3][7]

Body Protection: A lab coat or other protective clothing is recommended to prevent

contamination of personal clothing.[10]

Operational and Disposal Plans
Proper handling, storage, and disposal procedures are critical for maintaining a safe laboratory

environment.

Handling and Storage:

Work in a well-ventilated area to minimize the potential for dust accumulation.[2][11]

Avoid direct contact with eyes and skin, and prevent inhalation of dust.[2][12]

Store in a tightly sealed container in a cool, dry place, away from heat, sparks, and open

flames.[8][9]

After handling, wash hands thoroughly.[3]

Spill and Leak Procedures:

In the event of a spill, wear the appropriate personal protective equipment.
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Ventilate the area of the spill.[3]

Carefully sweep or vacuum the spilled material and place it into a suitable, sealed container

for disposal.[11] Avoid generating dust.[3]

Wash the spill area with soap and water.[9]

Disposal Plan:

If possible, recover and reuse the product.

Otherwise, dispose of Lauroyl Lactylate in an authorized landfill or by incineration, in

accordance with local, state, and federal regulations.[9]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning. Alternatively, it can be punctured to render it unusable and disposed of in a

sanitary landfill.[2]

First Aid Measures
In case of exposure to Lauroyl Lactylate, follow these first aid procedures:

Eye Contact: Immediately rinse the eyes with a heavy stream of water for at least 15 to 20

minutes, holding the eyelids open. If irritation persists, seek medical attention.[3]

Skin Contact: Wash the affected area with soap and plenty of water.[3] If irritation develops

or persists, get medical attention.[3]

Inhalation: Move the individual to fresh air. If symptoms develop or persist, call a physician.

[3]

Ingestion: Seek medical attention. Do not induce vomiting.[9]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Lauroyl Lactylate
from receipt to disposal.
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Receipt of Lauroyl Lactylate

Store in a Cool, Dry, Well-Ventilated Area in a Sealed Container

Don Appropriate PPE:
- Safety Glasses/Goggles

- Gloves
- Lab Coat

- Respirator (if dust is present)

Handling for Experimentation in a Well-Ventilated Area

Spill Occurs

No

Post-Experiment: Return Unused Material to Storage

Yes

Clean-up Spill Wearing PPE
Collect in a Sealed Container for Disposal

Yes

Dispose of Waste and Contaminated Materials
(Landfill or Incineration in Accordance with Regulations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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